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Compound of Interest

Compound Name: Bopindolol fumarate

Cat. No.: B12422926

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the molecular structure and weight of bopindolol
fumarate, a non-selective 3-adrenoceptor antagonist. The information is presented to support
research and development activities in the pharmaceutical sciences.

Molecular and Physical Data

Bopindolol fumarate is the salt of bopindolol and fumaric acid. Bopindolol itself is an ester
prodrug of pindolol, a known beta-blocker.[1][2] The key quantitative data for bopindolol and its
fumarate salt are summarized below.
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. . . Bopindolol
Property Bopindolol Base Fumaric Acid
Fumarate
Molecular Formula C23H28N203][3][4] CaHa04[3] C27H32N207[5][6]

Molecular Weight 380.48 g/mol [2][3][4] 116.07 g/mol [3] 496.6 g/mol [5]
(E)-but-2-enedioic
[1-(tert-butylamino)-3- acid;[1-(tert-
[(2-methyl-1H-indol-4- ] ] butylamino)-3-[(2-
IUPAC Name Fumaric acid

yl)oxy]propan-2-yl]
benzoate

methyl-1H-indol-4-

yl)oxy]propan-2-yl]
benzoate[5]

Mechanism of Action: Signhaling Pathway

Bopindolol is a prodrug that is converted to its active metabolite, pindolol. Pindolol functions as

a non-selective beta-adrenergic antagonist, meaning it blocks both 31 and 2 adrenergic
receptors.[7][8] It also exhibits intrinsic sympathomimetic activity (ISA) and interacts with

serotonin 5-HT receptors.[7][8]

The primary antihypertensive effect is achieved through the blockade of 31 receptors in the
heart and kidneys. This action initiates a signaling cascade that affects the Renin-Angiotensin-
Aldosterone System (RAAS).
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Caption: Signaling pathway of Bopindolol's active metabolite, Pindolol.

Experimental Protocols
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Detailed experimental protocols for the characterization and analysis of bopindolol can be
found in the cited literature. Key methodologies include:

e High-Performance Liquid Chromatography (HPLC): Used for the determination of bopindolol
in plasma.

e Radioligand Binding Assays: Employed to study the dissociation of bopindolol from [31-
adrenoceptors.[9]

» Clinical Pharmacological Studies: Involving the assessment of cardiac (3-adrenoceptor
blockade and effects on plasma renin activity in human subjects.[10]

For specific, detailed protocols, researchers are encouraged to consult the primary scientific
publications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 9. Bopindolol is a slowly dissociating beta 1-adrenoceptor antagonist when compared to
other beta-blockers - PubMed [pubmed.ncbi.nim.nih.gov]

» 10. Clinical pharmacological studies with the long-acting beta-adrenoceptor blocking drug
bopindolol - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Bopindolol Fumarate: A Technical Overview of its
Molecular Characteristics and Mechanism of Action]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12422926#bopindolol-fumarate-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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